Cas no 69083-54-1 (5-ethyl-3-methyl-1,2-oxazole-4-carboxylic acid)
5-Ethyl-3-methyl-1,2-oxazole-4-carboxylic acid is a heterocyclic carboxylic acid featuring an oxazole core, a five-membered ring containing oxygen and nitrogen. This compound is of interest in organic synthesis and pharmaceutical research due to its functionalized structure, which allows for further derivatization. The presence of both carboxylic acid and oxazole moieties makes it a versatile intermediate for constructing more complex molecules, particularly in medicinal chemistry applications. Its well-defined structure and stability under standard conditions facilitate precise synthetic modifications. The compound is typically used in the development of bioactive molecules, where its scaffold may contribute to binding interactions or metabolic stability. Proper handling and storage are recommended to maintain purity.
69083-54-1 structure
Product Name:5-ethyl-3-methyl-1,2-oxazole-4-carboxylic acid
CAS No:69083-54-1
MF:C7H9NO3
MW:155.151262044907
CID:973054
PubChem ID:3918899
Update Time:2025-05-28
5-ethyl-3-methyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoxazolecarboxylicacid,5-ethyl-3-methyl-(9CI)
- 5-ETHYL-3-METHYL-ISOXAZOLE-4-CARBOXYLIC ACID
- 5-ethyl-3-methyl-1,2-oxazole-4-carboxylic acid
- QEBFYEKSQILKOY-UHFFFAOYSA-N
- A915580
- 4-Isoxazolecarboxylic acid, 5-ethyl-3-methyl-
- 5-ethyl-3-methylisoxazole-4-carboxylic acid
- MLS000716899
- HMS2627L15
- CHEMBL1896040
- CS-0237009
- DTXSID70397954
- BB 0253309
- Z56973555
- 5-Ethyl-3-methyl-4-isoxazolecarboxylic acid
- 69083-54-1
- SCHEMBL1572504
- 5-ethyl-3-methylisoxazole-4-carboxylicacid
- AKOS000532743
- HMS1702E21
- EN300-17651
- SMR000278416
- DB-283773
- G48312
-
- MDL: MFCD05266744
- Inchi: 1S/C7H9NO3/c1-3-5-6(7(9)10)4(2)8-11-5/h3H2,1-2H3,(H,9,10)
- InChI Key: QEBFYEKSQILKOY-UHFFFAOYSA-N
- SMILES: O1C(=C(C(=O)O)C(C)=N1)CC
Computed Properties
- Exact Mass: 155.058243149g/mol
- Monoisotopic Mass: 155.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 290.6±35.0 °C at 760 mmHg
- Flash Point: 129.5±25.9 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
5-ethyl-3-methyl-1,2-oxazole-4-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-ethyl-3-methyl-1,2-oxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM390501-1g |
5-ethyl-3-methyl-1,2-oxazole-4-carboxylic acid |
69083-54-1 | 95%+ | 1g |
$366 | 2024-07-24 | |
| Chemenu | CM390501-5g |
5-ethyl-3-methyl-1,2-oxazole-4-carboxylic acid |
69083-54-1 | 95%+ | 5g |
$1098 | 2024-07-24 | |
| Chemenu | CM390501-10g |
5-ethyl-3-methyl-1,2-oxazole-4-carboxylic acid |
69083-54-1 | 95%+ | 10g |
$1629 | 2024-07-24 | |
| TRC | B440210-10mg |
5-ethyl-3-methyl-1,2-oxazole-4-carboxylic acid |
69083-54-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B440210-50mg |
5-ethyl-3-methyl-1,2-oxazole-4-carboxylic acid |
69083-54-1 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B440210-100mg |
5-ethyl-3-methyl-1,2-oxazole-4-carboxylic acid |
69083-54-1 | 100mg |
$ 230.00 | 2022-06-07 | ||
| Enamine | EN300-17651-0.05g |
5-ethyl-3-methyl-1,2-oxazole-4-carboxylic acid |
69083-54-1 | 95% | 0.05g |
$97.0 | 2023-09-20 | |
| Enamine | EN300-17651-0.1g |
5-ethyl-3-methyl-1,2-oxazole-4-carboxylic acid |
69083-54-1 | 95% | 0.1g |
$144.0 | 2023-09-20 | |
| Enamine | EN300-17651-0.25g |
5-ethyl-3-methyl-1,2-oxazole-4-carboxylic acid |
69083-54-1 | 95% | 0.25g |
$206.0 | 2023-09-20 | |
| Enamine | EN300-17651-0.5g |
5-ethyl-3-methyl-1,2-oxazole-4-carboxylic acid |
69083-54-1 | 95% | 0.5g |
$391.0 | 2023-09-20 |
5-ethyl-3-methyl-1,2-oxazole-4-carboxylic acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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